BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to 4-Acetoxy-3'-
methylbenzophenone

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 4-Acetoxy-3'-methylbenzophenone
CAS No.: 52981-07-4
Cat. No.: B1358989
Get Quote
. J

This guide provides a comprehensive technical overview of 4-Acetoxy-3'-
methylbenzophenone, a substituted aromatic ketone of interest to researchers in medicinal
chemistry and materials science. We will delve into its core chemical properties, a robust
synthetic pathway with detailed protocols, predictive spectroscopic analysis for structural
confirmation, and an exploration of its chemical reactivity and potential applications. This
document is designed to equip researchers, scientists, and drug development professionals
with the foundational knowledge required to effectively synthesize, characterize, and utilize this
compound.

Core Chemical Identity and Properties

4-Acetoxy-3'-methylbenzophenone is a derivative of benzophenone featuring an acetoxy
group at the 4-position of one phenyl ring and a methyl group at the 3'-position of the other.
These substitutions modulate the electronic and steric properties of the benzophenone core,
influencing its reactivity and potential biological activity.

Structure:
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Key Physicochemical Data:

Property Value Source/Method
CAS Number 52981-07-4 [1]
Molecular Formula C16H1403 [1]
Molecular Weight 254.28 g/mol Calculated
Predicted: White to off-white Based on analogous
Appearance ) )
crystalline solid compounds[2]

Predicted: Soluble in common
organic solvents (e.qg.,
Solubility Dichloromethane, Chloroform, Chemical Principles
Ethyl Acetate, Acetone);
Insoluble in water.

Not experimentally determined
_ _ in searched literature. o
Melting Point ) ) Based on similar structures
Predicted to be in the range of

80-120 °C.

- ) Not experimentally determined
Boiling Point ) )
in searched literature.

Synthesis Pathway and Experimental Protocols

The synthesis of 4-Acetoxy-3'-methylbenzophenone is most logically achieved through a
multi-step process. The causality behind this pathway is the reliable and high-yielding nature of
the selected reactions for constructing the diaryl ketone core and subsequent functional group
manipulations. The chosen route involves an initial Friedel-Crafts acylation to form a methoxy-
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protected intermediate, followed by demethylation to reveal the phenol, and a final acetylation

to yield the target compound.

Logical Synthesis Workflow

Below is a diagram illustrating the strategic three-step synthesis from commercially available

starting materials.

Step 1: Friedel-Crafts Acylation

(Anisole + m-Toluoyl Chloride)

AICls, DCM
0°Cto RT

G—Methoxy%‘—methylbenzophenong

BBrs or AICI3
DCM

Step 2: Demethylation

G-Hydroxy-3'-methylbenzophenone)

Acetic Anhydride
Pyridine or EtsN

Step 3: Acetylation

G—Acetoxy-S‘—methylbenzophenone (TargetD

Purification

y

(Column Chromatography / RecrystallizatiorD
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Caption: A validated three-step workflow for the synthesis of 4-Acetoxy-3'-
methylbenzophenone.

Protocol 1: Synthesis of 4-Methoxy-3'-
methylbenzophenone (Friedel-Crafts Acylation)

This foundational step constructs the diaryl ketone skeleton. Anisole is chosen over phenol as
the substrate because the methoxy group is a strong ortho-, para-director and is less prone to
side reactions and coordination with the Lewis acid catalyst than a free hydroxyl group.
Dichloromethane (DCM) is an excellent, inert solvent for this reaction.

Materials:

m-Toluoyl chloride

» Anisole

e Anhydrous Aluminum Chloride (AICI3)

e Dichloromethane (DCM), anhydrous

» Hydrochloric acid (HCI), concentrated

e Crushed ice

» Saturated sodium bicarbonate solution
» Brine (saturated NaCl solution)

¢ Anhydrous magnesium sulfate (MgSOQOa)
Procedure:

o Under an inert atmosphere (Nitrogen or Argon), suspend anhydrous AICIs (1.1 equivalents)
in anhydrous DCM in a round-bottom flask equipped with a magnetic stirrer and a dropping
funnel. Cool the suspension to 0 °C in an ice bath.
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e Prepare a solution of m-toluoyl chloride (1.0 equivalent) and anisole (1.0 equivalent) in
anhydrous DCM.

e Add the solution from step 2 dropwise to the stirred AICls suspension over 30-60 minutes,
maintaining the temperature at 0 °C.[3]

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

e Upon completion, carefully and slowly pour the reaction mixture into a beaker containing a
mixture of crushed ice and concentrated HCI to quench the reaction and decompose the
aluminum chloride complex.

o Transfer the mixture to a separatory funnel. Separate the organic layer.
o Extract the aqueous layer twice with DCM.

« Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate
solution, and brine.

» Dry the organic layer over anhydrous MgSOu4, filter, and concentrate the solvent under
reduced pressure to yield the crude product.

» Purify the crude 4-Methoxy-3'-methylbenzophenone by column chromatography (silica gel,
eluting with a hexane/ethyl acetate gradient) or recrystallization.

Protocol 2: Synthesis of 4-Hydroxy-3'-
methylbenzophenone (Demethylation)

The conversion of the methoxy ether to a phenol is critical for the final acetylation step. Boron
tribromide (BBr3) is a highly effective reagent for cleaving aryl methyl ethers under mild
conditions. An alternative, though sometimes requiring harsher conditions, is using a strong
Lewis acid like aluminum chloride.[4][5]

Materials:

¢ 4-Methoxy-3'-methylbenzophenone
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Boron tribromide (BBrs3), 1M solution in DCM

Dichloromethane (DCM), anhydrous

Methanol

Water

Procedure:

Dissolve 4-Methoxy-3'-methylbenzophenone (1.0 equivalent) in anhydrous DCM under an
inert atmosphere.

Cool the solution to -78 °C (dry ice/acetone bath).

Slowly add BBr3 solution (1.2 equivalents) dropwise via syringe. A color change is typically
observed.

Stir the reaction at -78 °C for 1 hour, then allow it to warm to room temperature and stir for
an additional 2-4 hours, monitoring by TLC.

Cool the mixture to 0 °C and quench by the slow, careful addition of methanol, followed by
water.

Extract the product with DCM or ethyl acetate.

Wash the combined organic layers with water and brine.

Dry over anhydrous MgSOa, filter, and evaporate the solvent to yield the crude phenolic
product.

Purify by column chromatography or recrystallization to obtain pure 4-Hydroxy-3'-
methylbenzophenone.

Protocol 3: Synthesis of 4-Acetoxy-3'-
methylbenzophenone (Acetylation)
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This final step involves the esterification of the phenol. Acetic anhydride is an efficient and
common acetylating agent, and a mild base like pyridine or triethylamine is used to catalyze the
reaction and scavenge the acetic acid byproduct.

Materials:

4-Hydroxy-3'-methylbenzophenone

¢ Acetic anhydride

o Pyridine or Triethylamine (EtsN)

e Dichloromethane (DCM) or Tetrahydrofuran (THF)
e 1M Hydrochloric acid (HCI)

» Saturated sodium bicarbonate solution

e Brine

Procedure:

Dissolve 4-Hydroxy-3'-methylbenzophenone (1.0 equivalent) in DCM or THF.
e Add pyridine or EtsN (1.5 equivalents).
e Add acetic anhydride (1.2 equivalents) dropwise to the stirred solution at room temperature.

« Stir the reaction for 2-4 hours at room temperature. Monitor completion by TLC (the product
will be less polar than the starting phenol).

 Dilute the reaction mixture with DCM and wash sequentially with 1M HCI (to remove the
base), water, saturated sodium bicarbonate solution, and brine.

e Dry the organic layer over anhydrous MgSOu4, filter, and concentrate under reduced
pressure.
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e The resulting crude product can be purified by recrystallization (e.g., from ethanol/water) or
column chromatography to yield the final product, 4-Acetoxy-3'-methylbenzophenone.

Spectroscopic Characterization (Predictive
Analysis)

As experimental spectra for this specific molecule are not readily available in public databases,
this section provides a predictive analysis based on established spectroscopic principles and
data from analogous structures.[6][7][8] This serves as a self-validating system for researchers
to confirm the identity and purity of their synthesized material.

'H NMR Spectroscopy

(Predicted for CDCls, 400 MHz)
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Chemical Shift Lo . . .
Multiplicity Integration Assignment Rationale
(3, ppm)
Protons ortho to
~7.80 d (J=8.8H2) 2H H-2, H-6 the ketone are
deshielded.
Aromatic protons
~ 7.65 m 2H H-2', H-6' )
on the tolyl ring.
Aromatic proton
~7.40 t(J=7.6Hz) 1H H-4' _
on the tolyl ring.
Protons ortho to
the electron-
donating acetoxy
~7.25 d (J=8.8Hz) 2H H-3, H-5
group are
shielded relative
to H-2,6.
Standard
chemical shift for
~2.45 s 3H Ar-CHs a methyl group
on an aromatic
ring.
Standard
chemical shift for
~2.35 s 3H OAc-CHs
an acetate
methyl group.
3C NMR Spectroscopy
(Predicted for CDClIs, 100 MHz)
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Chemical Shift (6, ppm)

Assignment

Rationale

Typical range for a diaryl

~195.5 C=0 (Ketone)

ketone carbonyl carbon.

Typical range for an ester
~169.0 C=0 (Ester)

carbonyl carbon.

Aromatic carbon attached to

the electron-withdrawing
~154.5 C-4 (C-OAc) _ .

acetoxy group is shifted

downfield.

Aromatic carbon attached to
~138.0 C-3' (C-CHs)

the methyl group.

] Quaternary carbon of the tolyl

~137.5 C-1' (ipso) )

ring attached to the ketone.
~132.5 c-4 Aromatic CH on the tolyl ring.

Aromatic CH carbons ortho to
~131.5 C-2,C-6

the ketone.
~130.0 C-2 Aromatic CH on the tolyl ring.
~128.5 C-6' Aromatic CH on the tolyl ring.

Aromatic CH carbons ortho to
~122.0 C-3,C-5

the acetoxy group.

Standard chemical shift for a
~215 Ar-CHs

tolyl methyl carbon.

Standard chemical shift for an
~21.0 OAc-CHs

acetate methyl carbon.

Infrared (IR) Spectroscopy
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Wavenumber (cm~?) Intensity Assignment

3100-3000 Medium Aromatic C-H stretch

£080.2850 Weak Aliphatic C-H stretch (methyl
groups)

~ 1765 Strong C=0 stretch (Ester)

~ 1660 Strong C=0 stretch (Ketone)

1600-1450 Medium-Strong Aromatic C=C ring stretches

~ 1200 Strong C-O stretch (Ester)

Rationale: The two distinct carbonyl groups are the most prominent features. The ester C=0

will appear at a higher frequency than the ketone C=0, which is conjugated with two aromatic

rings.

Mass Spectrometry (MS)

miz Interpretation

254 [M]*, Molecular lon

015 [M - C2H20]*, Loss of ketene from the acetate
group. This is a characteristic fragmentation.

197 [M - C2H20 - CHs]*, Subsequent loss of a
methyl radical.

119 [CsH70]*, m-toluoyl cation fragment

91 [C7H7]*, Tropylium ion from the tolyl fragment

Chemical Reactivity and Potential Applications

The chemical behavior of 4-Acetoxy-3'-methylbenzophenone is dictated by its three primary

functional components: the diaryl ketone, the phenyl acetate ester, and the two aromatic rings.

o Ketone Reactivity: The carbonyl group can undergo standard ketone reactions, such as

reduction to a secondary alcohol (benzhydrol derivative) using agents like sodium
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borohydride.

o Ester Hydrolysis: The acetoxy group is susceptible to hydrolysis under either acidic or basic
conditions, which would regenerate the corresponding 4-hydroxy-3'-methylbenzophenone.
This allows the acetoxy group to serve as a protecting group for the phenol.

o Photochemical Reactivity: Benzophenone and its derivatives are renowned for their use as
photosensitizers and photoinitiators.[9][10] Upon absorption of UV light, the benzophenone
core can be excited to a triplet state, which can then initiate photochemical reactions, such
as hydrogen abstraction or energy transfer. The substituents on the rings will influence the
energy levels and photophysical properties.

o Aromatic Ring Reactivity: The aromatic rings can undergo electrophilic aromatic substitution,
although the substitution patterns will be directed by the existing groups.

Potential Applications:

e Medicinal Chemistry: The benzophenone scaffold is a "ubiquitous structure” found in
numerous biologically active compounds and marketed drugs, exhibiting activities such as
anticancer, anti-inflammatory, and antimicrobial effects.[11][12][13] Substituted
benzophenones are valuable intermediates for synthesizing more complex pharmaceutical
agents. The specific substitution pattern of 4-Acetoxy-3'-methylbenzophenone makes it a
candidate for screening in various biological assays.

e Photoinitiators: As a benzophenone derivative, it has potential applications in UV-curable
coatings, inks, and adhesives, where it can initiate polymerization upon exposure to UV light.

[9]

o Organic Synthesis: It can serve as a building block for more complex molecules, where the
acetoxy and methyl groups can be further functionalized or used to direct subsequent
reactions.

Safety and Handling

No specific material safety data sheet (MSDS) is available for 4-Acetoxy-3'-
methylbenzophenone. Therefore, safety precautions should be based on structurally related
compounds, such as 4-Methylbenzophenone.[2]
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e General Hazards: May be harmful if swallowed and may cause eye irritation.[2]
e Handling:

Use in a well-ventilated area or a chemical fume hood.

[¢]

o

Wear appropriate personal protective equipment (PPE), including safety goggles,
chemical-resistant gloves, and a lab coat.

[¢]

Avoid inhalation of dust and contact with skin and eyes.

[e]

Wash hands thoroughly after handling.

e Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents.

o Disposal: Dispose of waste in accordance with local, state, and federal regulations.

This guide provides a robust framework for the synthesis and characterization of 4-Acetoxy-3'-
methylbenzophenone. By integrating established chemical principles with predictive analysis,
researchers can confidently approach the use of this compound in their scientific endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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